1-(5-amino-1-isopropyl-1H-pyrazol-4-yl)-2,2,2-trifluoro-1-(1-methyl-1H-imidazol-2-yl)ethanol

• IUPAC Name: 1-(5-amino-1-propan-2-ylpyrazol-4-yl)-2,2,2-trifluoro-1-(1-methylimidazol-2-yl)ethanol
• InChI: InChI=1S/C12H16F3N5O/c1-7(2)20-9(16)8(6-18-20)11(21,12(13,14)15)10-17-4-5-19(10)3/h4-7,21H,16H2,1-3H3
• InChI Key: MYWVYNCSNZHVRB-UHFFFAOYSA-N
• Canonical SMILES: CC(C)N1C(=C(C=N1)C(C2=NC=CN2C)(C(F)(F)F)O)N
• Molecular Formula: C12H16F3N5O
• Molecular Weight: 303.28 g/mol
• CAS No.: 1955506-87-2

Description

1-(5-amino-1-isopropyl-1H-pyrazol-4-yl)-2,2,2-trifluoro-1-(1-methyl-1H-imidazol-2-yl)ethanol is a useful research compound. Its molecular formula is C12H16F3N5O and its molecular weight is 303.289. The purity is usually 95%.
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Scientific Research Applications

Binding Interactions and Inhibitory Action

• The compound shows potential as an inhibitor due to its binding interactions with human prostaglandin reductase (PTGR2). This interaction provides insights into its plausible inhibitory action on certain enzymes or receptors, which can be crucial in the development of new pharmaceuticals (Nayak & Poojary, 2019).

Synthesis and Cytoprotective Activity

• Derivatives of the compound have been synthesized and evaluated for cytoprotective antiulcer activity. This implies potential uses in the development of treatments for gastrointestinal disorders (Ikeda et al., 1996).

Role in Synthesis of Novel Heterocycles

• The compound plays a role in the synthesis of various pyrazole products, which depend on the solvent used and the nature of the substituents. This synthesis method can lead to novel pyrazole-4-carbonitriles and 1-(pyrazol-4-yl)alkan-1-ones, potentially useful in exploring new biological properties (Mcfadden & Huppatz, 1991).

Applications in Pharmaceutical Synthesis

• The compound is used in the synthesis of triheterocyclic compounds containing imidazole, coumarin, and isoxazole ring systems. These compounds have significant bioactivity and are used in various pharmaceutical applications (Rajanarendar et al., 2005).

Potential in pH Measurement in Biological Media

• The compound is part of a series of trifluoromethylazoles, which have been identified as potentially useful in measuring pH in biological media by 19F NMR spectroscopy. This application is crucial in biological and medical research, where accurate pH measurement is necessary (Jones et al., 1996).

Synthesis of Novel Heterocycles with Potential Bioactivity

• The compound is involved in the synthesis of novel thiazoles and triazoles, showing the versatility and usefulness of this compound in creating diverse bioactive molecules (Kariuki et al., 2022).